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Compound of Interest

Compound Name: 1-Bromo-4-methylhexane

Cat. No.: B13197035 Get Quote

Technical Guide: 1-Bromo-4-methylhexane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 1-
Bromo-4-methylhexane, a halogenated alkane of interest in various chemical syntheses. The

information is presented to be a readily accessible reference for laboratory and development

work.

Core Chemical Data
The fundamental molecular properties of 1-Bromo-4-methylhexane are summarized below.

This data is essential for stoichiometric calculations, analytical characterization, and material

specification.

Property Value

Molecular Formula C₇H₁₅Br[1][2]

Molecular Weight 179.10 g/mol [1][3]

Physicochemical and Identifier Summary
A more detailed compilation of computed properties and chemical identifiers is provided for

comprehensive characterization and database referencing.
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Identifier/Property Value

IUPAC Name 1-bromo-4-methylhexane[1]

CAS Number 71434-55-4[1]

InChI
InChI=1S/C7H15Br/c1-3-7(2)5-4-6-8/h7H,3-

6H2,1-2H3[1][2]

InChIKey QIXNVYCYRYRCAK-UHFFFAOYSA-N[1][2]

Canonical SMILES CCC(C)CCCBr[1]

Monoisotopic Mass 178.03571 Da[1][3]

Logical Relationship of Chemical Data
The following diagram illustrates the logical flow from the compound's name to its fundamental

structural and physical properties.
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Caption: Relationship between chemical name and its core properties.
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Experimental Protocols
Detailed experimental protocols for the synthesis or specific reactions of 1-Bromo-4-
methylhexane are highly dependent on the intended application. For drug development and

research, common protocols involving this compound would include nucleophilic substitution

reactions (e.g., Grignard reagent formation followed by reaction with an electrophile) or its use

as a starting material in multi-step organic synthesis. Researchers should refer to specific

synthetic procedures in relevant peer-reviewed literature that align with their research goals. No

generalized, universally applicable experimental protocol is provided here to avoid

misapplication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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